Cas no 2166980-17-0 (6-ethyl-2,2-dimethyl-1,3-oxazinane)

• Product Name: 6-ethyl-2,2-dimethyl-1,3-oxazinane
• CAS No: 2166980-17-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6203946
• PubChem ID: 165864489
• Update Time: 2025-06-10

6-ethyl-2,2-dimethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2,2-dimethyl-1,3-oxazinane
• 2166980-17-0
• EN300-1278714

• Inchi： 1S/C8H17NO/c1-4-7-5-6-9-8(2,3)10-7/h7,9H,4-6H2,1-3H3
• InChI Key： YBWAIWJQSRNNTJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)NCCC1CC

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-ethyl-2,2-dimethyl-1,3-oxazinane

Introduction to 6-ethyl-2,2-dimethyl-1,3-oxazinane (CAS No. 2166980-17-0) and Its Emerging Applications in Chemical Biology

6-ethyl-2,2-dimethyl-1,3-oxazinane, identified by the chemical identifier CAS No. 2166980-17-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to the oxazinane class, a family of cyclic ethers characterized by a five-membered ring containing one oxygen atom and four carbon atoms. The presence of ethyl and dimethyl substituents in 6-ethyl-2,2-dimethyl-1,3-oxazinane introduces specific steric and electronic effects that make it a promising candidate for various biochemical interactions.

The structural motif of 6-ethyl-2,2-dimethyl-1,3-oxazinane imparts distinct chemical reactivity, making it an attractive scaffold for drug discovery and molecular recognition studies. The oxazinane ring is known for its stability under physiological conditions while also being capable of participating in hydrogen bonding and other non-covalent interactions. These characteristics have positioned 6-ethyl-2,2-dimethyl-1,3-oxazinane as a versatile building block in the design of novel bioactive molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. Among these, oxazinanes have been explored for their potential as kinase inhibitors, protease modulators, and antimicrobial agents. The specific substitution pattern in 6-ethyl-2,2-dimethyl-1,3-oxazinane allows for fine-tuning of its pharmacophoric properties, enabling researchers to develop derivatives with enhanced binding affinity and selectivity.

One of the most compelling aspects of 6-ethyl-2,2-dimethyl-1,3-oxazinane is its utility in the development of probes for studying enzyme mechanisms. For instance, researchers have utilized analogs of this compound to investigate the catalytic activity of cytochrome P450 enzymes, which are crucial in drug metabolism. The ability of 6-ethyl-2,2-dimethyl-1,3-oxazinane to act as a substrate or inhibitor provides valuable insights into enzyme-substrate interactions at the molecular level.

Moreover, the field of medicinal chemistry has leveraged 6-ethyl-2,2-dimethyl-1,3-oxazinane as a scaffold for creating novel therapeutic agents. Its rigid structure and functionalizable side chains make it an ideal candidate for covalent bond formation with biological targets. This has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for their potential therapeutic efficacy.

The synthesis of 6-ethyl-2,2-dimethyl-1,3-oxyzanine (CAS No. 2166980 17 0) has been optimized through various methodologies to ensure high yield and purity. Advances in organic synthesis techniques have enabled the efficient preparation of this compound on both laboratory and industrial scales. These advancements are critical for facilitating further research and development efforts in pharmaceutical companies and academic institutions.

Recent studies have also highlighted the role of 6 ethyl 22 dimethyl 13 oxazinane in materials science applications beyond its biological relevance. The compound's ability to form stable complexes with metal ions has opened up possibilities for its use in catalysis and material design. For example, metal complexes derived from this oxazinane derivative have shown promise as catalysts for organic transformations that are relevant to industrial processes.

The growing interest in 6 ethyl 22 dimethyl 13 oxazinane underscores its significance as a multifunctional compound with broad applicability across multiple scientific disciplines. As research continues to uncover new derivatives and applications for this molecule, its importance is likely to further increase in both academic research and industrial settings.